Cas no 1235474-26-6 (5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid)

• Product Name: 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid
• CAS No: 1235474-26-6
• MF: C₁₂H₁₄N₂O₄S
• MW: 282.315561771393
• CID: 5950829
• PubChem ID: 66990613
• Update Time: 2025-06-14

5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• ULQSRNKILRDFLM-UHFFFAOYSA-N
• 5-{[(tert-butoxy)carbonyl]amino}-4-cyano-3-methylthiophene-2-carboxylic acid
• SCHEMBL1317197
• 1235474-26-6
• EN300-6510922
• 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid
• 4-cyano-3-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylic acid

• Inchi： 1S/C12H14N2O4S/c1-6-7(5-13)9(19-8(6)10(15)16)14-11(17)18-12(2,3)4/h1-4H3,(H,14,17)(H,15,16)
• InChI Key： ULQSRNKILRDFLM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C(C#N)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.06742811g/mol
• Monoisotopic Mass: 282.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 128Ų

Additional information on 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid

Comprehensive Overview of 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid (CAS No. 1235474-26-6)

The compound 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid (CAS No. 1235474-26-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group, a cyano functionality, and a carboxylic acid moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for Boc-protected thiophene derivatives like this compound has surged, driven by advancements in small-molecule therapeutics and peptide synthesis. The cyano group enhances its reactivity, enabling efficient coupling reactions, while the carboxylic acid group allows for further functionalization. These properties align with current trends in green chemistry and sustainable synthesis, as the compound can reduce waste generation in multi-step reactions.

One of the most searched questions related to this compound is: "What are the applications of 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid in drug development?" Studies suggest its utility in designing protease inhibitors and antibacterial agents, leveraging its thiophene core for improved bioavailability. Additionally, its Boc group simplifies purification processes, a critical factor in high-throughput screening workflows.

Another trending topic is the compound's role in material science. Its conjugated thiophene backbone has attracted attention for developing organic semiconductors and photovoltaic materials. Researchers are exploring its electronic properties for use in flexible electronics, a field gaining traction due to the rise of wearable technology.

From a synthetic perspective, the compound's stability under microwave-assisted reactions and compatibility with flow chemistry systems make it a favorite among chemists optimizing time-efficient methodologies. These attributes address the growing need for cost-effective and scalable production techniques in the fine chemicals industry.

Quality control of CAS No. 1235474-26-6 is another frequently searched subject. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, particularly for GMP-compliant applications. The compound's melting point and solubility profile are also critical parameters for formulation scientists.

In summary, 5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid represents a convergence of multiple research hotspots: medicinal chemistry, green synthesis, and advanced materials. Its adaptability to modern synthetic challenges ensures its relevance in both academic and industrial settings, making it a compound worth watching in the evolving landscape of specialty chemicals.